Cas no 2089258-52-4 ({[4-bromo-2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride)

• Product Name: {[4-bromo-2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride
• CAS No: 2089258-52-4
• CID: 4636521
• Update Time: 2025-07-25

{[4-bromo-2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[4-bromo-2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride

Additional information on {[4-bromo-2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride

Compound Introduction: {[4-bromo-2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride (CAS No. 2089258-52-4)

The compound {[4-bromo-2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride, identified by its CAS number 2089258-52-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry and drug development. The presence of multiple halogen atoms and functional groups makes it a versatile scaffold for designing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. The structural motif of {[4-bromo-2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride incorporates both bromine and chlorine substituents, which are well-documented for their ability to modulate biological pathways. Specifically, the bromine atom at the 4-position of the phenyl ring and the dichlorophenoxy group at the 2-position contribute to the compound's overall reactivity and selectivity.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of targeted therapeutics. The amine moiety and the methyl group attached to the phenyl ring provide a rich platform for further functionalization, enabling chemists to explore various derivatives with tailored pharmacological properties. This flexibility has made {[4-bromo-2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride a valuable intermediate in the development of small-molecule drugs.

Recent studies have highlighted the compound's utility in addressing neurological disorders. The interaction between halogenated aromatic compounds and central nervous system receptors has been extensively studied, revealing promising results in modulating neurotransmitter activity. The structural features of {[4-bromo-2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride, particularly its ability to cross the blood-brain barrier, make it an attractive candidate for further investigation in this domain.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic core. These techniques not only enhance efficiency but also minimize unwanted byproducts, making the process more sustainable and scalable.

In addition to its pharmaceutical applications, {[4-bromo-2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride has shown promise in material science research. Its unique electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and other electronic devices. The halogen atoms contribute to electron-withdrawing effects, which can be leveraged to optimize charge transport properties in these materials.

The compound's solubility profile is another critical factor that influences its applicability across different fields. Being soluble in both polar and non-polar solvents allows for diverse formulation strategies, enhancing its versatility in drug delivery systems. This property is particularly valuable when developing targeted therapies that require specific solubility characteristics.

Evaluation of {[4-bromo-2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride in preclinical studies has revealed intriguing biological activities. These studies have focused on its potential as an antagonist or agonist for various receptors involved in inflammation and pain modulation. The preliminary data suggest that this compound may offer a novel approach to treating chronic inflammatory conditions without the side effects associated with traditional therapeutics.

The future prospects of this compound are vast, with ongoing research exploring its role in combinatorial therapy approaches. By pairing it with other bioactive molecules, researchers aim to develop synergistic treatments that can address complex diseases more effectively. The modular nature of {[4-bromo-2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride provides a solid foundation for such innovative strategies.

In conclusion, {[4-bromo-2-(3,5-dichlorophenoxy)phenyl]methyl}(methyl)amine hydrochloride (CAS No. 2089258-52-4) stands out as a multifaceted compound with significant potential across multiple scientific domains. Its unique structural features, coupled with promising preclinical results, position it as a cornerstone in modern drug discovery and material science research.